![molecular formula C15H11BrN2O B5292717 3-(2-bromobenzyl)-4(3H)-quinazolinone](/img/structure/B5292717.png)
3-(2-bromobenzyl)-4(3H)-quinazolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of quinazolinones, including 3-(2-bromobenzyl)-4(3H)-quinazolinone, is achieved through several innovative methods. One approach involves copper-catalyzed tandem reactions of 2-bromobenzyl bromides with aldehydes and aqueous ammonia or amines, providing a practical protocol for diversely substituted quinazolines and tetrahydroquinazolines (Fan et al., 2014). Another method described employs copper-catalyzed tandem reactions of 2-bromobenzamides with aldehydes and aqueous ammonia, further emphasizing the versatility and efficiency of copper-catalyzed procedures in constructing the quinazolinone scaffold (Guo et al., 2014).
Molecular Structure Analysis
The molecular structure of 3-(2-bromobenzyl)-4(3H)-quinazolinone is characterized by the presence of a bromobenzyl group attached to the quinazolinone nucleus. This structure is pivotal for further chemical modifications and plays a crucial role in the compound's reactivity and interaction with various chemical agents.
Chemical Reactions and Properties
Quinazolinones undergo a range of chemical reactions, including cyclocondensation, transamidation, and multicomponent reactions, which are crucial for synthesizing various derivatives with potential biological activities. For example, the use of imidazole hydrochloride promotes the synthesis of 2,3-disubstituted-4(3H)-quinazolinones from o-aminobenzoic acid and DMF derivatives through a multicomponent reaction mechanism, showcasing the compound's versatile reactivity (Wang et al., 2023).
properties
IUPAC Name |
3-[(2-bromophenyl)methyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2O/c16-13-7-3-1-5-11(13)9-18-10-17-14-8-4-2-6-12(14)15(18)19/h1-8,10H,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMHDKIRABDNZKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=NC3=CC=CC=C3C2=O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-bromobenzyl)-4(3H)-quinazolinone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.